Cas no 922-66-7 (sec-Butylmagnesium Bromide, 1.0 M solution in THF, J&KSeal)

sec-Butylmagnesium Bromide, 1.0 M solution in THF, J&KSeal structure

922-66-7 structure

Product Name:sec-Butylmagnesium Bromide, 1.0 M solution in THF, J&KSeal

CAS No:922-66-7

Molecular Formula:C₄H₉BrMg

Molecular Weight:161.323261022568

MDL:MFCD01321135

CID:817725

PubChem ID:87564772

sec-Butylmagnesium Bromide, 1.0 M solution in THF, J&KSeal Properties

Names and Identifiers

- sec-Butylmagnesium Bromide
- sec-Butylmagnesium Bromide?
- Magnesium,bromo(1-methylpropyl)-
- 2-Butylmagnesium bromide
- Bromo-sec-butylmagnesium
- Bromo(1-methylpropyl)magnesium
- s-bumgbr
- 2-butyl-magnesium bromide
- sec-butyl magnesium bromide
- JKRPRAXNRSMTPH-UHFFFAOYSA-M
- sec-Butylmagnesium bromide, 1.0 M in THF
- sec-Butylmagnesium bromide, 1.0 M in 2-MeTHF
- Bromo(1-methylpropyl)magnesium (ACI)
- Magnesium, bromo-sec-butyl- (7CI, 8CI)
- sec-Butylmagnesium bromide (6CI)
- 1-Methylpropylmagnesium bromide
- EINECS 213-081-4
- SCHEMBL113027
- 922-66-7
- sec-Butylmagnesium Bromide (16% in Tetrahydrofuran, ca. 1mol/L)
- EN300-7573077
- MFCD01321135
- sec-Butylmagnesium Bromide (ca. 16% in Tetrahydrofuran, ca. 1mol/L)
- NS00079655
- DB-256065
- bromo(butan-2-yl)magnesium
- +Expand
- MDL： MFCD01321135
- InChIKey： JKRPRAXNRSMTPH-UHFFFAOYSA-M
- Inchi： 1S/C4H9.BrH.Mg/c1-3-4-2;;/h3H,4H2,1-2H3;1H;/q;;+1/p-1
- SMILES： Br[Mg]C(CC)C

Computed Properties

Exact Mass: 159.97400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 159.973805
Heavy Atom Count: 6
Complexity: 11.5
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 3
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 2.59970
PSA: 0.00000
Boiling Point: No data available
Melting Point: 64.5-65 ºC
Vapor Pressure: No data available
Flash Point: -17°C
Color/Form: Not determined
Solubility: Not determined

sec-Butylmagnesium Bromide, 1.0 M solution in THF, J&KSeal Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003UP2-100g	sec-Butylmagnesium Bromide	922-66-7		100g	$155.00	2024-04-20
A2B Chem LLC	AB78950-100g	sec-Butylmagnesium Bromide	922-66-7		100g	$129.00	2024-05-20
abcr	AB138712-100 g	sec-Butylmagnesium bromide, (16% in Tetrahydrofuran, ca. 1mol/l); .	922-66-7		100 g	€170.10	2023-07-20
Enamine	EN300-7573077-0.05g	bromo(butan-2-yl)magnesium	922-66-7	95%	0.05g	$26.0	2024-05-23
eNovation Chemicals LLC	D757996-500g	sec-Butylmagnesium Bromide	922-66-7	95%	500g	$300	2022-10-11
TRC	B251030-1g	sec-Butylmagnesium Bromide, 1.0 M solution in THF, J&KSeal	922-66-7		1g	45.00
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B121189-500g	sec-Butylmagnesium Bromide, 1.0 M solution in THF, J&KSeal	922-66-7	1M in Tetrahydrofuran	500g	¥1211.90	2023-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S45510-100ml	Sec-Butylmagnesium Bromide	922-66-7		100ml	¥348.0	2021-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B803620-1L	sec-Butylmagnesium bromide	922-66-7	1.0 M solution in THF ,MkSeal	1L	￥2,096.00	2022-09-29
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R008208-100ml	sec-Butylmagnesium Bromide, 1.0 M solution in THF, J&KSeal	922-66-7	1.0 M solution of THF	100ml	￥559	2024-05-20

sec-Butylmagnesium Bromide, 1.0 M solution in THF, J&KSeal Synthesis

Synthetic Circuit 1

78-76-2

922-66-7

Reaction Conditions

1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Diethyl ether ; reflux; overnight, reflux

Reference

: Highly E-Selective Olefin Synthesis Catalysed by Novel Quinoxalinone Photocatalyst under Visible Light Conditions

Xu, Xin; Huang, Jie; Gao, Dandan; Wang, Jiahua; Tang, Xiang-Ying; et al, Chemistry - A European Journal, 2023, 29(27),

Synthetic Circuit 2

78-76-2

922-66-7

Reaction Conditions

1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Tetrahydrofuran ; 30 min, rt; 2 h, reflux

Reference

: Biocatalytic construction of quaternary centers by aldol addition of 3,3-disubstituted 2-oxoacid derivatives to aldehydes

Marin-Valls, Roser; Hernandez, Karel; Bolte, Michael ; Parella, Teodor ; Joglar, Jesus; et al, Journal of the American Chemical Society, 2020, 142(46), 19754-19762

Synthetic Circuit 3

78-76-2

922-66-7

Reaction Conditions

1.1 Reagents: Magnesium Solvents: Tetrahydrofuran

Reference

: Cobalt-catalyzed C(sp2)-H/C(sp3)-H coupling via directed C-H activation and 1,5-hydrogen atom transfer

Sun, Qiao; Yoshikai, Naohiko, Organic Chemistry Frontiers, 2018, 5(4), 582-585

Synthetic Circuit 4

78-76-2

922-66-7

Reaction Conditions

1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ; 60 °C; 30 min, 50 °C

Reference

: Detergents for cold-water cleaning and mid-chain headgroup or alkylene-bridged surfactants useful therein

, World Intellectual Property Organization, , ,

Synthetic Circuit 5

78-76-2

922-66-7

Reaction Conditions

1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ; rt; 0.5 h, reflux

Reference

: Preparation of 3,13-dimethylpentadecanoic acid (S)-2'-methyl-3'-pentyl ester

, China, , ,

Synthetic Circuit 6

78-76-2

922-66-7

Reaction Conditions

Reference

: Arylphosphines and derivatives

Murphy, P. J.; Boeckemeier, H., Science of Synthesis, 2007, 31, 2057-2081

Synthetic Circuit 7

78-76-2

922-66-7

Reaction Conditions

Reference

: Product subclass 10: alkyl Grignard reagents

Oshima, K., Science of Synthesis, 2004, 7, 573-596

Synthetic Circuit 8

78-76-2

922-66-7

Reaction Conditions

1.1 Reagents: Magnesium Solvents: 1,2-Dibromoethane , Tetrahydrofuran ; rt; > 1 h, reflux

Reference

: Reactions of Grignard Reagents with an Azacrown Ether; Formation of RMg(14N4)+ and XMg(14N4)+ Cations and RnMgX3-n- and X- Anions

Pajerski, Anthony D.; Chubb, John E.; Fabicon, Ronaldo M.; Richey, Herman G. Jr., Journal of Organic Chemistry, 2000, 65(7), 2231-2235

Synthetic Circuit 9

78-76-2

922-66-7

Reaction Conditions

1.1 Reagents: Magnesium Solvents: Tetrahydrofuran

Reference

: The synthesis of Se-alkyl alkaneselenoates via (1-iodo-1-alkenyl)dialkylboranes

Hoshi, Masayuki; Masuda, Yuzuru; Arase, Akira, Bulletin of the Chemical Society of Japan, 1988, 61(10), 3764-6

Synthetic Circuit 10

922-66-7

Reaction Conditions

Reference

: Process for obtaining racemic 1,7-dimethylnonyl propanoate which is the sexual pheromone of the corn rootworm Diabrotica virgifera virgifera le-conte-coleoptera and Chrisomelidae

, Romania, , ,

Synthetic Circuit 11

922-66-7

Reaction Conditions

Reference

: Enantioselective synthesis of pantolactone analogues from an ephedrine-derived morpholine-dione

Pansare, Sunil V.; Bhattacharyya, Annyt, Tetrahedron, 2003, 59(18), 3275-3282

Synthetic Circuit 12

922-66-7

Reaction Conditions

Reference

: Female sex pheromones of Anoplophora malasiaca and their chemical synthesis

, Japan, , ,

Synthetic Circuit 13

922-66-7

Reaction Conditions

Reference

: Synthesis of enantiomerically pure β- and γ-amino acids from aspartic and glutamic acid derivatives

El Marini, A.; Roumestant, M. L.; Viallefont, P.; Razafindramboa, D.; Bonato, M.; et al, Synthesis, 1992, (11), 1104-8

Synthetic Circuit 14

107-01-7

106-98-9

922-66-7

693-03-8

Reaction Conditions

1.1 Reagents: Hydrogen bromide Solvents: Acetic acid , Hexane ; -40 °C; 24 h, -10 °C
1.2 Reagents: Magnesium Solvents: Diethyl ether ; rt; 1 h, rt

Reference

: Iron-copper cooperative catalysis in the reactions of alkyl Grignard reagents: exchange reaction with alkenes and carbometalation of alkynes

Shirakawa, Eiji; Ikeda, Daiji; Masui, Seiji; Yoshida, Masatoshi; Hayashi, Tamio, Journal of the American Chemical Society, 2012, 134(1), 272-279

sec-Butylmagnesium Bromide, 1.0 M solution in THF, J&KSeal Preparation Products

sec-Butylmagnesium Bromide, 1.0 M solution in THF, J&KSeal Suppliers

SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.

Audited Supplier

(CAS:922-66-7)

MR./MRS.:MO HANG QI

Phone:17002132182

Email:3146474380@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:922-66-7)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

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3. 79. Peroxides of elements other than carbon. Part IV. The autoxidation of tri-sec.-butylboron to sec.-butyldi-(sec.-butylperoxy)boron

Alwyn G. Davies,D. G. Hare J. Chem. Soc. 1959 438
4. Phosphonoselenoic acid esters from the reaction between phosphoroselenoyl chlorides and Grignard reagents: synthetic and stereochemical aspects

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5. 515. Synthesis and configuration of (+)-6-methyloctanoic acid, a degradation product of the polymyxins

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6. Action of grignard reagents and dialkylcadmiums on alkylquinolinium and alkylisoquinolinium salts. A relation between the basic strength of anions and their orientation in nuclear substitution reactions

William Bradley,Stanley Jeffrey J. Chem. Soc. 1954 2770

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